Cas no 947687-18-5 ((S)-2-Benzylmorpholine)

(S)-2-Benzylmorpholine is a chiral morpholine derivative featuring a benzyl substituent at the 2-position. This compound is widely utilized as a key intermediate in organic synthesis and pharmaceutical research, particularly in the development of enantioselective catalysts and bioactive molecules. Its rigid morpholine scaffold and stereocenter at the 2-position make it valuable for constructing complex chiral architectures. The benzyl group enhances lipophilicity, facilitating applications in medicinal chemistry. (S)-2-Benzylmorpholine is characterized by high purity and stability, ensuring reliable performance in asymmetric synthesis and ligand design. Its well-defined stereochemistry enables precise control over reaction outcomes, making it a preferred choice for researchers requiring enantiomerically enriched intermediates.
(S)-2-Benzylmorpholine structure
(S)-2-Benzylmorpholine structure
Product Name:(S)-2-Benzylmorpholine
CAS No:947687-18-5
MF:C11H15NO
MW:177.242902994156
MDL:MFCD14635496
CID:1034846
Update Time:2025-05-26

(S)-2-Benzylmorpholine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Benzylmorpholine
    • (2S)-2-BENZYLMORPHOLINE
    • AK130932
    • PubChem17553
    • FCH3488322
    • (2S)-2-(Phenylmethyl)-morpholine HCl
    • OR308190
    • ST1050295
    • AX8251855
    • MDL: MFCD14635496
    • Inchi: 1S/C11H15NO/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-5,11-12H,6-9H2/t11-/m0/s1
    • InChI Key: YZFCMGWCEXUGFX-NSHDSACASA-N
    • SMILES: O1CCNC[C@@H]1CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • Boiling Point: 284.1±15.0°C at 760 mmHg

(S)-2-Benzylmorpholine Security Information

(S)-2-Benzylmorpholine Pricemore >>

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